Cas no 55822-19-0 (Eunicin)

• Product name: Eunicin
• CAS No: 55822-19-0
• MF: C₂₀H₃₀O₄
• MW: 334.449806690216
• CID: 944562
• PubChem ID: 5358827

Eunicin Chemical and Physical Properties

Names and Identifiers

• Eunicin
• (5S,9E)-6c-hydroxy-6t,10,14t-trimethyl-3-methylene-(3at,15at)-3a,4,5,6,7,8,11,12,13,14,15,15a-dodecahydro-3H-5r,15c-epioxido-cyclotetradeca[b]furan-2-one
• CUEUNICIN
• NSC282752
• NSC310820
• CHEMBL1998511
• NSC-282752
• 55822-19-0
• NSC-310820
• DTXSID50418499
• (5Z)-2-hydroxy-2,6,10-trimethyl-15-methylidene-13,18-dioxatricyclo[9.6.1.012,16]octadec-5-en-14-one

• Inchi： InChI=1S/C20H30O4/c1-12-7-5-9-13(2)17-18-15(14(3)19(21)24-18)11-16(23-17)20(4,22)10-6-8-12/h8,13,15-18,22H,3,5-7,9-11H2,1-2,4H3/b12-8-
• InChI Key： RFCBIORAGZWLAM-WQLSENKSSA-N
• SMILES： CC1CCCC(=CCCC(C2CC3C(C1O2)OC(=O)C3=C)(C)O)C

Computed Properties

• Exact Mass: 334.2145
• Monoisotopic Mass: 334.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 3.4

Experimental Properties

• PSA: 55.76
• LogP: 3.53920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Macrolides and analogues
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues